diethyl 2-[amino(propylamino)methylidene]propanedioate

• IUPAC Name: diethyl 2-[amino(propylamino)methylidene]propanedioate
• InChI: InChI=1S/C11H20N2O4/c1-4-7-13-9(12)8(10(14)16-5-2)11(15)17-6-3/h13H,4-7,12H2,1-3H3
• InChI Key: GNPKTVOIGBYCBE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=C(C(=O)OCC)C(=O)OCC)N
• Molecular Formula: C11H20N2O4
• Molecular Weight: 244.29 g/mol

Description

Compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” is a chemical entity registered in the PubChem database It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” involves multiple steps, including the use of specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield. Commonly, the synthesis involves the following steps:

Initial Reaction: The starting materials are reacted under controlled conditions to form an intermediate compound.

Intermediate Processing: The intermediate is then subjected to further reactions, often involving catalysts and specific reaction conditions such as temperature and pressure.

Final Product Formation: The final step involves the purification and isolation of compound “this compound” from the reaction mixture.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using large reactors and automated systems. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.

Continuous Monitoring: The reaction conditions are continuously monitored and adjusted to ensure optimal yield and purity.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography.

Chemical Reactions Analysis

Types of Reactions: Compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different oxidation products.

Reduction: It can be reduced using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions:

Oxidation Reagents: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.

Reduction Reagents: Common reducing agents include sodium borohydride, lithium aluminum hydride, and hydrogen gas.

Substitution Reagents: Substitution reactions often involve halogens, alkyl groups, or other functional groups.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction may produce different reduced forms of the compound.

Scientific Research Applications

Compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: The compound is used in the production of various industrial products, including polymers, coatings, and specialty chemicals.

Mechanism of Action

The mechanism of action of compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compound A: Similar in structure but differs in the presence of an additional functional group.

Compound B: Shares a similar core structure but has different substituents.

Compound C: Structurally related but has a different arrangement of atoms.

Uniqueness: Compound “diethyl 2-[amino(propylamino)methylidene]propanedioate” is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds. Its unique features make it suitable for specific applications and research areas.

This detailed article provides a comprehensive overview of compound “this compound,” covering its introduction, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds